Echinacoside

Description

Echinacoside is a natural phenol and a caffeic acid glycoside belonging to the phenylpropanoid class . It's a water-soluble glycoside and a distinctive secondary metabolite found in Echinacea angustifolia and Echinacea pallida, but only in trace amounts in Echinacea purpurea . It can also be isolated from Cistanche spp . Echinacoside is constituted from a trisaccharide consisting of two glucose and one rhamnose moieties glycosidically linked to one caffeic acid and one dihydroxyphenylethanol (hydroxytyrosol) residue at the centrally situated rhamnose .

Echinacoside has various pharmacological activities, including anti-senescence, anti-hypoxia, anti-cancer, anti-osteoporosis, antioxidative, and anti-inflammatory properties . It also exhibits neuroprotective and hepatoprotective effects, as well as nitric oxide radical-scavenging and vasodilative properties . It can improve the hematopoietic function of bone marrow and induce apoptotic cancer cell death by inhibiting the nucleotide pool sanitizing enzyme MTH1 . Echinacoside inhibits cytochrome c release and caspase-3 activation caused by ensuing rotenone exposure via activating Trk-extracellular signal-regulated kinase (ERK) pathway in neuronal cells . It is currently being investigated for anti-apoptotic and neuroprotective effects and for the treatment of Parkinson's, Alzheimer's, atherosclerosis, osteoporosis, acute colitis, wound treatment, and hepatitis .

Echinacoside is similar to other compounds in that it possesses neuroprotective, anti-inflammatory, and anti-oxidative activities . Apigenin, a flavonoid found in Buddleja officinalis, shares anti-inflammatory properties with echinacoside . Similarly, asiatiside A–D, saponins isolated from B. asiatica, aid in clearing the skin .

• CAS No.: 82854-37-3
• Product Name: Echinacoside
• Molecular Formula: C35H46O20
• Molecular Weight: 786.7 g/mol
• IUPAC Name: [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] 3-(3,4-dihydroxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C35H46O20/c1-14-24(42)26(44)29(47)35(51-14)55-32-30(48)34(49-9-8-16-3-6-18(38)20(40)11-16)53-22(13-50-33-28(46)27(45)25(43)21(12-36)52-33)31(32)54-23(41)7-4-15-2-5-17(37)19(39)10-15/h2-7,10-11,14,21-22,24-40,42-48H,8-9,12-13H2,1H3/t14-,21+,22+,24-,25+,26+,27-,28+,29+,30+,31+,32+,33+,34+,35-/m0/s1
• Standard InChIKey: FSBUXLDOLNLABB-WZJPPVJYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)O)COC4C(C(C(C(O4)CO)O)O)O)OCCC5=CC(=C(C=C5)O)O)O)O)O)O
• Synonyms: 2-(3,4-Dihydroxyphenyl)ethyl 4-(3-(3,4-dihydroxyphenyl)-2-propenoate)-3-O-(b-D-glucopyranose)-6-O-(a-L-rhamnopyranose)-b-D-glucopyranoside
• Reference: Helvetica Chimica Acta, 1950, 33, p1877
• PubChem Compound: 442786
• Last Modified: Aug 15 2023